(5-Phenyl-1,2-oxazol-3-yl)-[4-[6-(trifluoromethyl)pyridazin-3-yl]piperazin-1-yl]methanone

• IUPAC Name: (5-phenyl-1,2-oxazol-3-yl)-[4-[6-(trifluoromethyl)pyridazin-3-yl]piperazin-1-yl]methanone
• InChI: InChI=1S/C19H16F3N5O2/c20-19(21,22)16-6-7-17(24-23-16)26-8-10-27(11-9-26)18(28)14-12-15(29-25-14)13-4-2-1-3-5-13/h1-7,12H,8-11H2
• InChI Key: JCKIKILLGGVJGN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NN=C(C=C2)C(F)(F)F)C(=O)C3=NOC(=C3)C4=CC=CC=C4
• Molecular Formula: C19H16F3N5O2
• Molecular Weight: 403.4 g/mol

Description

The compound contains several functional groups including a phenyl group, an oxazole ring, a pyridazine ring, and a piperazine ring. Oxazole is an important heterocyclic nucleus having a wide spectrum of biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the oxazole ring, possibly through cyclization of an appropriate precursor. The pyridazine ring could be formed through a similar process. The piperazine ring could be introduced through a nucleophilic substitution reaction.

Molecular Structure Analysis

The compound contains several aromatic rings (phenyl, oxazole, and pyridazine), which contribute to its stability. The presence of the nitrogen atoms in the oxazole, pyridazine, and piperazine rings could allow for hydrogen bonding interactions.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. For example, the phenyl group could undergo electrophilic aromatic substitution reactions. The nitrogen atoms in the oxazole, pyridazine, and piperazine rings could act as nucleophiles in reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. For example, the presence of the aromatic rings could increase its lipophilicity, which could affect its solubility and permeability.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. For example, many oxazole derivatives have been found to have antimicrobial, anticancer, and anti-inflammatory activities.

Safety and Hazards

The safety and hazards associated with the compound would depend on its specific biological activities. As with any compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could involve synthesizing derivatives of the compound and testing them for various biological activities. This could lead to the development of new therapeutic agents.